Valerosidate
Valerosidate
Valerosidatum is a terpene glycoside.
Brand Name:
Vulcanchem
CAS No.:
29505-31-5
VCID:
VC21197324
InChI:
InChI=1S/C21H34O11/c1-9(2)4-14(24)32-19-15-11(5-13(23)21(15,3)28)10(7-29-19)8-30-20-18(27)17(26)16(25)12(6-22)31-20/h7,9,11-13,15-20,22-23,25-28H,4-6,8H2,1-3H3/t11-,12-,13+,15-,16-,17+,18-,19+,20-,21-/m1/s1
SMILES:
CC(C)CC(=O)OC1C2C(CC(C2(C)O)O)C(=CO1)COC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C21H34O11
Molecular Weight:
462.5 g/mol
Valerosidate
CAS No.: 29505-31-5
Cat. No.: VC21197324
Molecular Formula: C21H34O11
Molecular Weight: 462.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Valerosidatum is a terpene glycoside. |
|---|---|
| CAS No. | 29505-31-5 |
| Molecular Formula | C21H34O11 |
| Molecular Weight | 462.5 g/mol |
| IUPAC Name | [(1S,4aS,6S,7S,7aS)-6,7-dihydroxy-7-methyl-4-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl] 3-methylbutanoate |
| Standard InChI | InChI=1S/C21H34O11/c1-9(2)4-14(24)32-19-15-11(5-13(23)21(15,3)28)10(7-29-19)8-30-20-18(27)17(26)16(25)12(6-22)31-20/h7,9,11-13,15-20,22-23,25-28H,4-6,8H2,1-3H3/t11-,12-,13+,15-,16-,17+,18-,19+,20-,21-/m1/s1 |
| Standard InChI Key | LANCLZFYVLANQS-RHMPUOGUSA-N |
| Isomeric SMILES | CC(C)CC(=O)O[C@H]1[C@H]2[C@H](C[C@@H]([C@@]2(C)O)O)C(=CO1)CO[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | CC(C)CC(=O)OC1C2C(CC(C2(C)O)O)C(=CO1)COC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | CC(C)CC(=O)OC1C2C(CC(C2(C)O)O)C(=CO1)COC3C(C(C(C(O3)CO)O)O)O |
| Appearance | Powder |
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